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Compound of Interest

Compound Name: AN3661

Cat. No.: B1392757

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of AN3661, a
potent antimalarial compound. These guidelines are intended to ensure accurate and
reproducible experimental results.

Compound Information

AN3661 is a benzoxaborole-based compound with significant activity against Plasmodium
falciparum, the parasite responsible for malaria.[1][2][3] It functions by inhibiting the P.
falciparum cleavage and polyadenylation specificity factor subunit 3 (PfCPSF3), an essential
enzyme for pre-mRNA processing.[3][4][5]

Quantitative Data Summary

A summary of the key quantitative data for AN3661 is presented in the table below for easy
reference.
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Property Value Source(s)
Molecular Weight 206.00 g/mol [2][6]
Formula C10H11BOa4 [2][6]

CAS Number 1268335-33-6 [2]6]
Appearance White to off-white solid [6]
Solubility in DMSO 250 mg/mL (1213.59 mM) [2][6]
Storage (Powder) -20°C for up to 3 years [2][6]
Storage (Solvent) -80°C for up to 2 years [2][6]

Experimental Protocol: Preparation of AN3661 Stock
Solution

This protocol outlines the steps for preparing a 100 mM stock solution of AN3661 in Dimethyl
Sulfoxide (DMSO).

Materials

e AN3661 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure
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» Pre-weighing Preparation: Before handling the compound, ensure that all necessary PPE is
worn. Bring the AN3661 powder and DMSO to room temperature.

o Weighing AN3661: Carefully weigh out the desired amount of AN3661 powder using a
calibrated analytical balance. For a 1 mL stock solution of 100 mM, you will need 20.6 mg of
AN3661.

e Dissolving in DMSO:
o Add the weighed AN3661 powder to a sterile microcentrifuge tube.

o Add the appropriate volume of DMSO to achieve the desired concentration. For a 100 mM
stock solution, add 1 mL of DMSO to 20.6 mg of AN3661.

o Cap the tube securely.
e Ensuring Complete Dissolution:
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If necessary, sonication can be used to ensure the compound is fully dissolved.[2] Visually
inspect the solution to confirm that no solid particles remain.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes.

o Store the aliquots at -80°C for long-term storage (up to 2 years).[6]

Safety Precautions

e Handle AN3661 in a well-ventilated area.
» Avoid inhalation of the powder and contact with skin and eyes.

o Dispose of waste materials according to institutional guidelines.
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Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing the AN3661 stock solution.

Preparation

Equilibrate AN3661 Wear Appropriate
and DMSO to RT PPE

Procedure

Weigh 20.6 mg
of AN3661

Add 1 mL of
DMSO

Vortex/Sonicate
until Dissolved

Storage
y

Aliguot into
Single-Use Vials
(Store at -80°C)

Click to download full resolution via product page

Caption: Workflow for AN3661 Stock Solution Preparation.
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Signaling Pathway

The diagram below depicts the mechanism of action of AN3661, targeting the pre-mRNA
processing pathway in Plasmodium falciparum.
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Caption: AN3661 Inhibition of PFCPSF3-mediated pre-mRNA Processing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. AN3661 | TargetMol [targetmol.com]

» 3. Apotent antimalarial benzoxaborole targets a Plasmodium falciparum cleavage and
polyadenylation specificity factor homologue - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. immune-system-research.com [immune-system-research.com]

e 5. Anticancer benzoxaboroles block pre-mRNA processing by directly inhibiting CPSF3 -
PMC [pmc.ncbi.nim.nih.gov]

e 6. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Application Notes and Protocols for AN3661 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1392757#how-to-prepare-an3661-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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